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Compound of Interest

Compound Name:
4-(Hydroxymethyl)-1,3-dioxolan-2-

one

Cat. No.: B1199593 Get Quote

An In-depth Technical Guide to 4-(Hydroxymethyl)-1,3-dioxolan-2-one

This technical guide provides a comprehensive overview of 4-(hydroxymethyl)-1,3-dioxolan-
2-one, a versatile chemical compound with applications in various scientific fields. The

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical properties, synthesis, and structure.

Chemical Identity and Properties
4-(Hydroxymethyl)-1,3-dioxolan-2-one, also known as glycerol carbonate or glyceryl

carbonate, is a cyclic organic compound. Its chemical structure features a five-membered

dioxolane ring with a hydroxymethyl substituent.

Table 1: Physicochemical Properties of 4-(Hydroxymethyl)-1,3-dioxolan-2-one
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Property Value

Molecular Formula C4H6O4[1][2][3][4]

Molecular Weight 118.09 g/mol [1][2][3][4]

CAS Number 931-40-8

Density 1.4 g/mL at 25 °C[5]

Boiling Point 137-140 °C at 0.5 mmHg[5]

Flash Point >110 °C (>230 °F)

Refractive Index 1.469 at 20 °C[5]

InChI Key JFMGYULNQJPJCY-UHFFFAOYSA-N

SMILES OCC1COC(=O)O1[6]

Chemical Structure
The structure of 4-(hydroxymethyl)-1,3-dioxolan-2-one is depicted in the following diagram,

generated using the DOT language.

Caption: Chemical structure of 4-(hydroxymethyl)-1,3-dioxolan-2-one.

Experimental Protocols
Synthesis of 4-(Hydroxymethyl)-1,3-dioxolan-2-one
A reported method for the synthesis of 4-(hydroxymethyl)-1,3-dioxolan-2-one involves the

reaction of potassium hydrogen carbonate and 1-chloro-2,3-epoxypropane.[5]

Materials:

Potassium hydrogen carbonate (KHCO3)

18-crown-6

1-chloro-2,3-epoxypropane
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Procedure:

A mixture of potassium hydrogen carbonate (10.0 g, 0.1 mol), 18-crown-6 (0.2 g, 0.76 mmol),

and 1-chloro-2,3-epoxypropane (27.6 g, 0.3 mol) is prepared.

The mixture is stirred and heated at 80°C for 36 hours.

After cooling, the potassium salt is removed by filtration.

The organic layer is washed with water.

The final product is obtained by distillation at 152–160°C under a reduced pressure of 0.6–

0.8 mmHg.

This procedure yields 4.83 g (41%) of 4-(hydroxymethyl)-1,3-dioxolan-2-one.[5]

Applications
4-(Hydroxymethyl)-1,3-dioxolan-2-one serves as a valuable building block in organic

synthesis. It can be utilized in the synthesis of various compounds, including:

4-[(prop-2-en-1-yloxy)methyl]-1,3-dioxolan-2-one (AGC) through Williamson ether synthesis

with 3-bromoprop-1-ene.[6]

Hyperbranched polyethers via copolymerization with cyclic carbonates containing

phthalimide moieties.[6]

(2-Oxo-1,3-dioxolan-4-yl)methyl benzeneacetate by reacting with phenylacetyl chloride.[6]

Furthermore, it finds use in methods for finishing metallic surfaces.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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